Cas no 1153324-35-6 (5-hydrazinyl-1-methyl-4-nitro-1H-imidazole)
5-hydrazinyl-1-methyl-4-nitro-1H-imidazole Chemical and Physical Properties
Names and Identifiers
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- 1H-Imidazole, 5-hydrazinyl-1-methyl-4-nitro-
- 5-hydrazinyl-1-methyl-4-nitro-1H-imidazole
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- MDL: MFCD12189405
- Inchi: 1S/C4H7N5O2/c1-8-2-6-3(9(10)11)4(8)7-5/h2,7H,5H2,1H3
- InChI Key: ITRKQWAKOVOVHT-UHFFFAOYSA-N
- SMILES: C1N(C)C(NN)=C([N+]([O-])=O)N=1
5-hydrazinyl-1-methyl-4-nitro-1H-imidazole Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-272254-1g |
5-hydrazinyl-1-methyl-4-nitro-1H-imidazole |
1153324-35-6 | 1g |
$574.0 | 2023-09-10 | ||
| Enamine | EN300-272254-5g |
5-hydrazinyl-1-methyl-4-nitro-1H-imidazole |
1153324-35-6 | 5g |
$1507.0 | 2023-09-10 | ||
| Enamine | EN300-272254-10g |
5-hydrazinyl-1-methyl-4-nitro-1H-imidazole |
1153324-35-6 | 10g |
$1895.0 | 2023-09-10 | ||
| Enamine | EN300-272254-1.0g |
5-hydrazinyl-1-methyl-4-nitro-1H-imidazole |
1153324-35-6 | 1.0g |
$574.0 | 2023-03-01 | ||
| Enamine | EN300-272254-2.5g |
5-hydrazinyl-1-methyl-4-nitro-1H-imidazole |
1153324-35-6 | 2.5g |
$1189.0 | 2023-09-10 | ||
| Enamine | EN300-272254-5.0g |
5-hydrazinyl-1-methyl-4-nitro-1H-imidazole |
1153324-35-6 | 5.0g |
$1507.0 | 2023-03-01 | ||
| Enamine | EN300-272254-10.0g |
5-hydrazinyl-1-methyl-4-nitro-1H-imidazole |
1153324-35-6 | 10.0g |
$1895.0 | 2023-03-01 |
5-hydrazinyl-1-methyl-4-nitro-1H-imidazole Related Literature
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Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
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Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
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Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
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5. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
Additional information on 5-hydrazinyl-1-methyl-4-nitro-1H-imidazole
Introduction to 5-hydrazinyl-1-methyl-4-nitro-1H-imidazole (CAS No. 1153324-35-6)
5-hydrazinyl-1-methyl-4-nitro-1H-imidazole, with the CAS number 1153324-35-6, is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique chemical structure, which includes a hydrazinyl group, a methyl group, and a nitro group attached to an imidazole ring. The combination of these functional groups endows the molecule with a range of biological activities and potential applications in drug development.
The imidazole ring is a fundamental structural motif in many biologically active compounds, including several clinically approved drugs. The presence of the hydrazinyl and nitro groups further enhances the molecule's reactivity and pharmacological properties. Recent studies have explored the potential of 5-hydrazinyl-1-methyl-4-nitro-1H-imidazole as a lead compound for the development of novel therapeutic agents, particularly in the areas of antimicrobial and anticancer research.
In antimicrobial research, 5-hydrazinyl-1-methyl-4-nitro-1H-imidazole has shown promising activity against a variety of bacterial strains, including both Gram-positive and Gram-negative bacteria. The nitro group is known to play a crucial role in the antimicrobial activity by undergoing reduction to generate reactive intermediates that can disrupt bacterial cell walls and inhibit essential metabolic pathways. Additionally, the hydrazinyl group may contribute to the compound's ability to form stable complexes with metal ions, which can further enhance its antimicrobial efficacy.
Recent studies have also investigated the potential of 5-hydrazinyl-1-methyl-4-nitro-1H-imidazole as an anticancer agent. The compound has demonstrated selective cytotoxicity against various cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism of action is thought to involve the induction of apoptosis through the generation of reactive oxygen species (ROS) and the disruption of mitochondrial function. The unique combination of functional groups in 5-hydrazinyl-1-methyl-4-nitro-1H-imidazole may also contribute to its ability to overcome drug resistance, making it a valuable candidate for further development in oncology.
Beyond its direct biological activities, 5-hydrazinyl-1-methyl-4-nitro-1H-imidazole has been explored as a synthetic intermediate in the preparation of more complex molecules. Its reactivity and structural flexibility make it an attractive starting material for the synthesis of derivatives with enhanced pharmacological properties. For example, researchers have synthesized analogs by modifying the hydrazinyl or nitro groups to improve solubility, bioavailability, and target specificity.
The synthesis of 5-hydrazinyl-1-methyl-4-nitro-1H-imidazole typically involves multi-step processes that include the formation of the imidazole ring followed by functional group modifications. Recent advancements in synthetic chemistry have led to more efficient and scalable methods for producing this compound, making it more accessible for large-scale pharmaceutical research and development.
In conclusion, 5-hydrazinyl-1-methyl-4-nitro-1H-imidazole (CAS No. 1153324-35-6) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and biological activities make it an attractive lead compound for the development of novel therapeutic agents. Ongoing research continues to explore its full potential, with a focus on optimizing its pharmacological properties and advancing it towards clinical trials.
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